N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide

• IUPAC Name: N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C24H30N4O6S3/c1-3-34-14-13-28-21-11-10-20(36(25,30)31)15-22(21)35-24(28)26-23(29)18-6-8-19(9-7-18)37(32,33)27-12-4-5-17(2)16-27/h6-11,15,17H,3-5,12-14,16H2,1-2H3,(H2,25,30,31)
• InChI Key: DVSFWFPIKOYXBE-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC(C4)C
• Molecular Formula: C24H30N4O6S3
• Molecular Weight: 566.7 g/mol
• CAS No.: 865174-02-3

Description

N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide is a useful research compound. Its molecular formula is C24H30N4O6S3 and its molecular weight is 566.71. The purity is usually 95%.
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Scientific Research Applications

Sulfonamide Inhibitors: Therapeutic Applications

Sulfonamides, which share a core structural similarity with the compound , have been highlighted for their extensive therapeutic applications. These include roles as antiviral HIV protease inhibitors, anticancer agents, and treatments for Alzheimer’s disease. The versatility of sulfonamides in drug development is attributed to their ability to act as diuretics, carbonic anhydrase inhibitors, and antiepileptics. Their widespread use and investigation have shown that even compounds known for over a century continue to be valuable sources of drug candidates for a range of conditions, including cancer, glaucoma, and inflammation (Gulcin & Taslimi, 2018).

Benzothiazole Derivatives: Pharmacological Significance

Benzothiazole derivatives, closely related to the compound through the benzothiazolyl moiety, are recognized for their wide range of pharmacological activities. They have been explored for anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, and anti-cancer properties. The unique structure of benzothiazole, which enables a variety of biological activities with minimal toxicity, underscores its importance in medicinal chemistry as a fundamental scaffold for drug development (Bhat & Belagali, 2020).

Synthetic Antibacterial Agents

The chemical framework of sulfonamides and benzothiazoles, akin to the compound in focus, serves as the basis for synthetic antibacterial agents. These agents have been developed for systemic and topical applications, targeting a broad spectrum of bacterial infections and demonstrating efficacy against tubercle bacillus among other pathogens. The structural features of these compounds, including their sulfonyl and benzothiazole groups, play a crucial role in their antibacterial activity (Doub, 1968).